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Compound of Interest

Compound Name: 1-Ethyl-2,4-dinitrobenzene

Cat. No.: B186726

Essential Safety and Handling Guide for 1-Ethyl-2,4-
dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for handling 1-Ethyl-2,4-dinitrobenzene (CAS RN: 1204-29-1). Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties

1-Ethyl-2,4-dinitrobenzene is a pale yellow crystalline solid belonging to the nitrobenzene
family.[1] It is recognized for its strong odor and is classified as toxic and harmful if inhaled or
ingested.[1] It is also a known skin and eye irritant.[1] As with many multi-nitrated organic
compounds, it should be treated as potentially explosive, especially when subjected to shock,
pressure, or high temperatures.
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Property Value Source
CAS Number 1204-29-1 [21[3114]
Molecular Formula C8H8N204 [11[31[41[5]
Molecular Weight 196.16 g/mol [1][5]
Boiling Point 304.6°C at 760 mmHg [1]
Melting Point 57-57.8 °C [2]
Density ~1.34 g/cm3 [1112]
Flash Point 143.4°C [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,

or skin/eye contact.

Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

Goggles must be worn at all
times. A face shield is required
when there is a risk of
splashing or when handling

larger quantities.[6]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®), a
flame-resistant lab coat, and

closed-toe shoes.

Inspect gloves for integrity
before each use. Promptly
remove and replace

contaminated clothing.[7]

Respiratory Protection

An air-purifying respirator with
appropriate cartridges for
organic vapors and

particulates.

Required when engineering
controls cannot maintain
exposure below acceptable

limits or during spill cleanup.[6]
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Operational Plan: Step-by-Step Handling Protocol

All work with 1-Ethyl-2,4-dinitrobenzene must be conducted in a designated area, such as a
chemical fume hood with certified proper functioning.[6]

Preparation:

Restrict Access: Ensure only authorized personnel are in the laboratory.

o Emergency Preparedness: Confirm that an emergency shower, eyewash station, and
appropriate fire extinguisher are readily accessible.[7]

¢ Minimize Quantities: Use the smallest amount of the chemical necessary for the procedure.

[8][°]

o Clear Workspace: Remove all unnecessary equipment and flammable materials from the
work area.[8][9]

Handling:

Don PPE: Put on all required personal protective equipment before handling the chemical.

Grounding: Use in a well-ventilated place and ensure that all equipment is properly grounded
to prevent static discharge.[10]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[8]

Controlled Dispensing: Dispense the chemical carefully to avoid generating dust or aerosols.

Container Management: Keep containers tightly closed when not in use.

Post-Handling:

o Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment after
use.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan

1-Ethyl-2,4-dinitrobenzene and its contaminated materials are considered hazardous waste
and must be disposed of according to institutional and regulatory guidelines.

Waste Collection:

e Segregation: Collect all waste containing 1-Ethyl-2,4-dinitrobenzene in a dedicated,
properly labeled, and sealed hazardous waste container.[10]

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and associated hazards (Toxic, Flammable, Potentially Explosive).

Disposal Procedure:

o Professional Disposal: Arrange for disposal through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

e Incineration: High-temperature incineration is a common disposal method for dinitrobenzene
compounds.[11]

 Landfill Prohibition: Do not dispose of this chemical in standard laboratory trash or down the
drain.

Emergency Procedures
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Emergency Situation

Action

Evacuate the immediate area. If safe to do so,

contain the spill with an inert absorbent material.

Spill Do not attempt cleanup of large spills without
proper training and equipment. Contact your
EHS office immediately.[7]
Fi Use a dry chemical, foam, or carbon dioxide
ire

extinguisher. Do not use water.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes and
remove contaminated clothing. Seek medical
attention.[12]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.[12]
) Do not induce vomiting. Rinse mouth with water
Ingestion

and seek immediate medical attention.

Visual Workflow for Handling 1-Ethyl-2,4-

dinitrobenzene

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/0777.pdf
https://cameochemicals.noaa.gov/chemical/8572
https://cameochemicals.noaa.gov/chemical/8572
https://www.benchchem.com/product/b186726?utm_src=pdf-body
https://www.benchchem.com/product/b186726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Preparation Phase

Start: Review SDS and SOPs

\/

Don Appropriate PPE

\/

Prepare and Clear Workspace

\/

Verify Emergency Equipment

Proceed to Handling

Handliw Phase

Work in Chemical Fume Hood

Dispense Chemical Carefully

Perform Experimental Procedure

Securely Close Container

Proceed to Cleanup

Cleanup and Disposal Phase

Decontaminate Equipment and Surfaces

Segregate and Label Hazardous Waste

Store Waste for Professional Disposal

Remove and Dispose of PPE

Wash Hands Thoroughly

iEnd of Procedure
é
Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Ethyl-2,4-dinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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